2-(Benzyloxy)pyridine

• IUPAC Name: 2-phenylmethoxypyridine
• InChI: InChI=1S/C12H11NO/c1-2-6-11(7-3-1)10-14-12-8-4-5-9-13-12/h1-9H,10H2
• InChI Key: FMBDGKGJYMSJKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC=N2
• Molecular Formula: C12H11NO
• DSSTOX Substance ID: DTXSID30304341
• Molecular Weight: 185.22 g/mol
• CAS RN: 40864-08-2

Description

2-(Benzyloxy)pyridine (2-BP) is an organic compound belonging to the class of pyridines. It is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. 2-BP is a versatile building block in organic synthesis due to its ease of synthesis and its ability to undergo various chemical transformations. It has been used in the synthesis of a wide range of compounds, such as anticonvulsants, anti-inflammatory agents, and analgesics.

Scientific Research Applications

Anionic Rearrangement

A study on the anionic rearrangement of 2-benzyloxypyridine reveals a pyridine-directed metalation leading to 1,2-migration of pyridine. This method yields several aryl pyridyl carbinols effectively, providing a route for the synthesis of carbinoxamine, an antihistamine drug (Yang & Dudley, 2009).

Chemosensor for Fluoride Ions

2,6-Bis(2-benzimidazolyl)pyridine, a neutral tridentate ligand derived from 2-(benzyloxy)pyridine, shows potential as a chemosensor for fluoride ions. Studies using UV–vis spectroscopy, fluorescence spectroscopy, and 1H NMR techniques confirm its efficacy as a chemical shift and optical modification-based sensor (Chetia & Iyer, 2008).

Synthesis and Characterization of Compounds

The synthesis of asymmetric derivatives involving this compound has been explored, with evaluation of their antioxidant and antimitotic activities. These molecules exhibit good drug-like characteristics based on Lipinski's rule of five, indicating potential pharmaceutical applications (Pund et al., 2022).

Photocatalytic Degradation of Pyridine in Water

Research on the TiO2 photocatalytic degradation of pyridine in water, where pyridine shares a structural component with this compound, has been conducted. This study provides insights into the environmental remediation processes for pyridine-containing compounds (Maillard-Dupuy et al., 1994).

Cytotoxicity Evaluation

Research into 2-(Aryloxymethyl)-5-benzyloxy-1-methyl-1H-pyridin-4-ones, derived from this compound, reveals their potential in cytotoxicity against various cancer cells. This study enhances our understanding of the therapeutic applications of such compounds (Chen et al., 2003).

Spectral Characteristics

A study of the spectral characteristics of 2-amino-3-benzyloxypyridine in various solvents, pH levels, and in the presence of β-cyclodextrin, highlights its potential applications in chemical analysis and sensing technologies (Prabhu et al., 2010).

Safety and Hazards

The safety data sheet for 2-(Benzyloxy)pyridine indicates that it is harmful if swallowed, in contact with skin, or if inhaled. It can cause skin irritation and serious eye irritation. Protective measures such as wearing suitable gloves, eye protection, and face protection are recommended when handling this compound.

Future Directions

Given the importance of pyridine derivatives in various fields, there is a need for more research into the synthesis and functionalization of 2-(Benzyloxy)pyridine. This includes developing robust synthetic routes and improving the reaction success of 2-pyridyl boron nucleophiles in cross-coupling reactions.

Mechanism of Action

Target of Action

2-(Benzyloxy)pyridine is a type of organic compound known as aminopyridines and derivatives . These are organic heterocyclic compounds containing an amino group attached to a pyridine ring It’s known that pyridine derivatives have been used as synthetic intermediates and exhibit several biological activities .

Mode of Action

It’s known that pyridine derivatives can be used to synthesize a wide range of heterocyclic compounds . The 2-pyridones substrates are synthetically multilateral, where they can be used to synthesize a wide range of heterocyclic compounds and as a drug synthesis raw material .

Biochemical Pathways

Pyrrolopyrazine, a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring, has been shown to have a wide range of biological activities .

Pharmacokinetics

It’s known that this compound is a relatively stable compound .

Result of Action

It’s known that pyridine derivatives exhibit several biological activities .

Action Environment

It’s known that the suzuki–miyaura (sm) cross-coupling reaction, which is often used in the synthesis of compounds like this compound, is exceptionally mild and functional group tolerant .

Biochemical Analysis

Biochemical Properties

2-(Benzyloxy)pyridine plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with serine/threonine kinase AKT1, estrogen receptor alpha (ERα), and human epidermal growth factor receptor 2 (HER2) through molecular docking studies . These interactions suggest that this compound may influence key cellular signaling pathways, potentially affecting cell growth and proliferation.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, its interaction with AKT1 can lead to alterations in the PI3K/AKT signaling pathway, which is crucial for cell survival and growth . Additionally, its binding to ERα and HER2 may impact gene expression related to cell proliferation and differentiation.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in gene expression. For instance, its binding to AKT1 may inhibit the kinase activity, thereby affecting downstream signaling pathways . Similarly, its interaction with ERα and HER2 can modulate their activity, influencing cellular responses.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but its degradation products may have different biochemical activities . Long-term exposure to this compound in in vitro and in vivo studies has revealed sustained effects on cellular signaling and metabolism.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects on cellular function and signaling pathways. At higher doses, it can lead to toxic or adverse effects. For instance, high doses of this compound have been associated with cellular toxicity and disruption of normal metabolic processes .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism. The compound’s metabolic flux and the levels of its metabolites can influence its overall biochemical activity. For example, its interaction with cytochrome P450 enzymes can lead to the formation of reactive metabolites that may affect cellular function .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions determine its localization and accumulation in different cellular compartments. The compound’s log Kow value of 3.05 suggests moderate hydrophobicity, which influences its distribution in lipid-rich environments .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For instance, its interaction with nuclear receptors like ERα suggests that it may localize to the nucleus, where it can influence gene expression .

Synthesis routes and methods I

Procedure details

Reaction of 4-chloropyridone (XXXXII) with an aryl halide, such as benzyl bromide in benzene and in the presence of Ag2CO3 as described in Scheme 13 (Smith A. M.; et al. J. Med. Chem. 36, 8, 1993) and at temperature ranges of 30-80° C. afforded the corresponding 2-benzyloxypyridine (XXXXVII). This was coupled with an arylboronic acid, ArB(OH)2 under palladium-catalyzed conditions to give (XXXXIX). The benzyloxy group can be removed by treatment with a strong acid, such as trifluoroacetic, triflic, sulfuric, HCl, etc. to give pyridone (L). This was converted to the 2-halopyridine with the action of POX3, PX5 or the corresponding triflate, tosylate or mesylate, which was displaced with a primary amine RNH2 to give (LI). The nitro group was reduced under conditions described in scheme 13 and the aminopyridine was cyclized to the imidazolo[4,5-b]pyridine (LII) under conditions described in scheme 13.

Synthesis routes and methods II

Procedure details

The synthesis of 1 is illustrated in FIG. 8. Benzyl alcohol is coupled with 2-chloropyridine using a modification of a reported procedure to afford 2-benzyloxypyridine, compound 5, in high yield. A range of alkylating agents and solvents was investigated in search of preferred conditions for the irreversible covalent activation of 5. The preferred protocol is to add methyl triflate (bp 94-99° C.) to an ice-cold solution of compound 5 in toluene and allow the mixture to warm to ambient temperature. A white microcrystalline solid, compound 1, forms within minutes, as the solution warms. Analytically pure compound 1 (mp 82-86° C.) can be isolated by filtration or by evaporation of the supernatant under reduced pressure. Salt 1 is remarkably stable. It may be preferably stored under an argon atmosphere either in a refrigerator or on the laboratory bench-top at room temperature and the white crystals of compound 1 are routinely handled open to the air. No differences have been observed between freshly prepared crystals and those that were prepared three months prior.

Synthesis routes and methods III

Procedure details

2-Chloro-pyridine (5 g, 44 mmol) was added to a stirred solution of benzylalcohol (6.1 g, 57.2 mmol), KOH (2.9 g, 52.8 mmol) and 18 crown[6] (50 mg) in toluene (20 mL) and the resulting mixture was heated to reflux at 110° C. for 6 hours. The reaction mixture was then cooled to room temperature and concentrated. The residue was diluted with waster and extracted with ethyl acetate. The organic layer was washed with brine solution, dried over Na2SO4 and concentrated to afford 1.85 g (22%) of 2-benzyloxy-pyridine.

Q & A

Q1: What is the key chemical transformation associated with 2-(Benzyloxy)pyridine?

A1: The title of the research paper highlights a "rearrangement" reaction involving this compound []. While the abstract doesn't provide specifics, this suggests the compound undergoes a structural change under certain conditions, potentially leading to a different isomer or a new molecule entirely.